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Compound of Interest

Compound Name:
1-Bromo-3-(bromomethyl)-2-

methylbenzene

Cat. No.: B177323 Get Quote

This guide provides essential safety, handling, and disposal procedures for 1-Bromo-3-
(bromomethyl)-2-methylbenzene, tailored for researchers, scientists, and drug development

professionals. The information is compiled from safety data for structurally similar compounds

and established best practices for hazardous chemical waste management.

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Bromo-3-(bromomethyl)-2-
methylbenzene was located. The following information is based on data from analogous

brominated aromatic compounds and should be used as a guide. Researchers must exercise

caution, apply best laboratory practices, and adhere to all local, regional, and national

regulations.

Hazard Profile and Safety Summary
1-Bromo-3-(bromomethyl)-2-methylbenzene should be treated as a hazardous substance.

Based on structurally related compounds, it is expected to be a skin and eye irritant.[1][2]

Inhalation may cause respiratory tract irritation.[1] Proper handling requires working in a

chemical fume hood with appropriate personal protective equipment (PPE).

Quantitative Data for Structurally Related Compounds
As specific data for 1-Bromo-3-(bromomethyl)-2-methylbenzene is not readily available, the

following table summarizes information for similar brominated aromatic compounds to provide

an estimation of its properties and hazards.[1]
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Property
1-Bromo-3-
chlorobenzene

1-(bromomethyl)-3-
chlorobenzene

1-bromo-2-
phenylethane

Molecular Formula C₆H₄BrCl C₇H₆BrCl C₈H₉Br

Molecular Weight 191.45 g/mol 205.48 g/mol 185.06 g/mol

Appearance
Clear colorless to light

yellow liquid

Clear light brown

liquid
Not Specified

Boiling Point 196 °C 237.8 °C 221 °C

Density 1.63 g/mL at 25 °C 1.57 g/cm³ 1.355 g/cm³

Flash Point 80 °C (closed cup) 103.6 °C 97 °C

Hazards

Skin irritation, serious

eye irritation,

combustible liquid.[1]

Causes severe skin

burns and eye

damage.[1]

Harmful if swallowed,

causes serious eye

irritation.

Operational and Disposal Protocols
The proper disposal of 1-Bromo-3-(bromomethyl)-2-methylbenzene is a multi-step process

that begins with correct handling and waste segregation and ends with compliant disposal

through a licensed facility.

Personal Protective Equipment (PPE) and Handling
Before handling the chemical for any purpose, including disposal, ensure the following PPE is

worn:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).[1]

Skin and Body Protection: A lab coat and appropriate protective clothing.[1]

Handling Protocol:

Always work in a well-ventilated chemical fume hood.[1]
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Ensure an eyewash station and safety shower are readily accessible.[1]

Avoid all contact with skin, eyes, and clothing.[1]

Do not inhale vapors.[2]

Keep the chemical away from heat, sparks, and open flames.[1]

Spill Management Protocol
In the event of a spill, follow these steps:

Evacuation and Ventilation: Immediately evacuate the area and ensure adequate ventilation.

Remove all potential sources of ignition.[1][3]

Containment: Absorb the spill with an inert, non-combustible material such as sand,

vermiculite, or earth.[1]

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a

suitable, sealed, and properly labeled container for disposal.[1][4]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by

washing with soap and water.[1] All cleaning materials must also be disposed of as

hazardous waste.

Waste Disposal Procedure
This material must be treated as hazardous waste.[1][2] Do not dispose of it down the drain or

in regular trash.[2]

Step 1: Waste Characterization

The waste is characterized as a halogenated organic compound. It should not be mixed with

non-halogenated solvent waste, as this significantly increases disposal costs.[5]

Step 2: Waste Collection and Storage
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Collect waste 1-Bromo-3-(bromomethyl)-2-methylbenzene and any contaminated

materials (e.g., absorbent pads, gloves) in a designated, compatible, and leak-proof

container.[6]

The container must be kept tightly closed except when adding waste.[2][7]

Label the container clearly with "Hazardous Waste" and the full chemical name: "1-Bromo-3-
(bromomethyl)-2-methylbenzene".[6] List all constituents if it is a mixed waste stream.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents, acids, and bases.[2][8]

Step 3: Final Disposal Method

The recommended method for final disposal is incineration at a licensed hazardous waste

disposal facility.[9] The material should be dissolved or mixed with a combustible solvent and

burned in a chemical incinerator equipped with an afterburner and scrubber to manage

harmful by-products.[1][9]

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a certified professional waste disposal service.[10]

All disposal practices must strictly comply with local, regional, and national regulations.[1]

Step 4: Empty Container Disposal

Do not reuse empty containers.[1]

For a container to be considered non-hazardous, it must be thoroughly emptied. The first

rinse with a suitable solvent must be collected and disposed of as hazardous waste.[6]

For highly toxic chemicals, the first three rinses must be collected as hazardous waste.[6]

After proper rinsing and air-drying in a fume hood, deface the label and dispose of the

container according to your institution's guidelines for solid waste.[6]

Disposal Workflow Diagram
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The following diagram illustrates the logical steps for the proper disposal of 1-Bromo-3-
(bromomethyl)-2-methylbenzene.

Preparation & Handling

Waste Collection

Interim Storage
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Click to download full resolution via product page

Caption: Disposal workflow for 1-Bromo-3-(bromomethyl)-2-methylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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